3-Ethoxy-1-propanol
Overview
Description
3-Ethoxy-1-propanol, also known as ethyl 3-ethoxypropionate or this compound, is a chemical compound with the molecular formula C5H12O2. It is a clear, colorless liquid with a mild odor and a boiling point of 134.7 °C. This compound is a versatile compound that has a variety of applications in the scientific and industrial fields. It is used as a solvent, reaction medium, reagent, and catalyst in various synthesis processes. Additionally, it is used as a building block in the production of a number of other compounds, including polymers and pharmaceuticals.
Scientific Research Applications
Atmospheric Degradation : 3-Ethoxy-1-propanol is subject to atmospheric degradation through reactions with Cl atoms, OH, and NO3 radicals. This research is crucial for understanding the environmental impact and atmospheric chemistry of the compound. The study also proposes a mechanism for these reactions, indicating the compound's role in tropospheric reactivity and potential environmental implications, such as global warming potential and photochemical ozone creation potential (Aranda et al., 2021).
Dynamics in Aqueous Solutions : Ultrasonic absorption techniques were used to study this compound in aqueous solutions, revealing insights into its dynamic behavior. The research provides valuable thermodynamic and kinetic parameters that can be useful for various applications, including industrial processes and solvent usage (Nishikawa & Ueda, 1991).
Oxidation Kinetics : The kinetics and mechanism of the oxidation of similar compounds by ditelluratocuprate(III) in alkaline media have been studied, which might provide indirect insights into the reactivity and potential applications of this compound in chemical synthesis and industrial processes (Shan et al., 2011).
Yeast Metabolite : this compound has been identified as a strain- and species-dependent yeast metabolite in commercial ales and lagers. This research is particularly relevant to the brewing industry and could have implications for flavor and aroma profiles of alcoholic beverages (Irwin, 1992).
Synthesis of Lithium Compounds : Research has been conducted on synthesizing 3-(2′-Ethoxyethoxy)propyl lithium from 1-chloro-3-(2′-ethoxyethoxy)-propane and lithium-sodium alloy, which has applications as an anion polymerization initiator. This is crucial for developing new materials and polymers (Feng, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
3-Ethoxy-1-propanol, also known as 3-ethoxypropan-1-ol, is an ethoxy-alcohol derivative
Mode of Action
It’s known that the ether component of this compound is relatively unreactive . This suggests that it might interact with its targets in a non-covalent manner, possibly through hydrogen bonding or van der Waals interactions.
Result of Action
It’s known that it can react with oxoacids and carboxylic acids to form esters plus water . This suggests that it might participate in esterification reactions within the body, potentially influencing the levels of various esters and related compounds.
properties
IUPAC Name |
3-ethoxypropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12O2/c1-2-7-5-3-4-6/h6H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XHMWPVBQGARKQM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12O2 |
Source
|
| Record name | 3-ETHOXY-1-PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20359 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4073124 |
Source
|
| Record name | 3-Ethoxy-1-propanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4073124 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
3-ethoxy-1-propanol appears as a clear colorless liquid, with a mild odor. Less dense than water. Contact may slightly irritate skin, eyes and mucous membranes. |
Source
|
| Record name | 3-ETHOXY-1-PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20359 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Boiling Point |
320 to 322 °F at 760 mmHg (NTP, 1992) |
Source
|
| Record name | 3-ETHOXY-1-PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20359 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Flash Point |
130 °F (NTP, 1992) |
Source
|
| Record name | 3-ETHOXY-1-PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20359 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
greater than or equal to 100 mg/mL at 64 °F (NTP, 1992) |
Source
|
| Record name | 3-ETHOXY-1-PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20359 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
0.904 at 68 °F (NTP, 1992) - Less dense than water; will float |
Source
|
| Record name | 3-ETHOXY-1-PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20359 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Vapor Pressure |
8.2 mmHg at 77 °F (NTP, 1992) |
Source
|
| Record name | 3-ETHOXY-1-PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20359 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS RN |
111-35-3 |
Source
|
| Record name | 3-ETHOXY-1-PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20359 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 3-Ethoxy-1-propanol | |
| Source | CAS Common Chemistry | |
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| Record name | 3-Ethoxy-1-propanol | |
| Source | ChemIDplus | |
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| Record name | 3-Ethoxy-1-propanol | |
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| Record name | 3-Ethoxy-1-propanol | |
| Source | EPA DSSTox | |
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| Record name | 3-ethoxypropane-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.511 | |
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| Record name | 3-ETHOXY-1-PROPANOL | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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